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Compound of Interest

Compound Name: AD011

Cat. No.: B12416217 Get Quote

Product Identifier: AD011 Chemical Identity: cACE/NEP inhibitor derived from lenopril-

tryptophan.[1][2] Molecular Formula: C27H33N3O5 Molecular Weight: 479.57

Disclaimer: No specific Safety Data Sheet (SDS) for AD011 was found. The following guidance

is based on general safety protocols for handling potent Angiotensin-Converting Enzyme (ACE)

inhibitors and Neprilysin (NEP) inhibitors in a laboratory setting.[3] Researchers must conduct a

risk assessment and consult their institution's safety office before handling this compound.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure through inhalation, skin, or eye contact. The

required level of protection depends on the specific activity being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12416217?utm_src=pdf-interest
https://www.benchchem.com/product/b12416217?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11700742/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1501407/full
https://www.benchchem.com/product/b12416217?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_ACE_Inhibitors_A_Ceronapril_Case_Study.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required PPE Rationale

Handling Powders (e.g.,

weighing, preparing solutions)

Double Nitrile Gloves,

Disposable Gown, Safety

Goggles with side shields or

Face Shield, N95 or higher-

rated Respirator

Prevents inhalation of fine

particles and minimizes skin

and eye contact. Potent

compounds can be hazardous

even in small quantities.[3]

Handling Solutions
Nitrile Gloves, Lab Coat,

Safety Glasses

Reduces the risk of exposure

from accidental splashes.

Spill Cleanup

Double Nitrile Gloves,

Disposable Gown, Safety

Goggles or Face Shield,

appropriate Respirator (based

on spill size and ventilation)

Protects against concentrated

exposure during cleanup

operations.[3]

Waste Disposal Nitrile Gloves
Prevents direct contact with

contaminated materials.

Note: Always wash hands thoroughly with soap and water after removing gloves. Gloves

should be changed immediately if contaminated or torn.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

All work with solid AD011 must be conducted in a certified chemical fume hood, a ventilated

balance enclosure, or a glove box to control airborne particles.[3]

The work area should be clearly designated for potent compound handling.

Ensure that a spill kit and appropriate waste disposal containers are readily accessible.

2. Weighing and Reconstitution:

Use anti-static weigh boats or paper to prevent electrostatic discharge of the powder.

Carefully transfer the desired amount of AD011 powder using a dedicated spatula.
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Close the primary container tightly immediately after use.

When reconstituting, slowly add the solvent to the powder to avoid aerosolization.

3. Storage:

Store AD011 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed and clearly labeled.

Store in a locked cabinet or a designated secure area to restrict access.

4. Decontamination:

Wipe down all surfaces (balance, spatulas, countertops) with an appropriate cleaning agent

(e.g., 70% ethanol) after each use.[3]

Dispose of all contaminated disposable materials as hazardous pharmaceutical waste.

Disposal Plan
Solid Waste: All disposable items contaminated with AD011 (e.g., gloves, weigh boats, paper

towels) must be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AD011 should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not dispose of down the drain.

Disposal Method: All waste must be disposed of through the institution's hazardous waste

management program in accordance with local, state, and federal regulations.

Experimental Protocols
While no specific experimental protocols for the handling of AD011 were found, the following

general workflow for handling potent pharmaceutical compounds should be adapted.

General Workflow for Handling Potent Compounds
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Caption: General workflow for handling potent pharmaceutical compounds.
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Signaling Pathway and Logical Relationships
As AD011 is a dual inhibitor of the Angiotensin-Converting Enzyme (ACE) and Neprilysin

(NEP), its mechanism of action involves the modulation of the Renin-Angiotensin-Aldosterone

System (RAAS) and the enhancement of natriuretic peptide levels.

AD011 Mechanism of Action
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Caption: AD011 inhibits both ACE and NEP, leading to reduced vasoconstriction and enhanced

vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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